Cas no 1270558-06-9 (1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine)

• Product Name: 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine
• CAS No: 1270558-06-9
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 4585269
• PubChem ID: 63081934
• Update Time: 2025-07-22

1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine

• Inchi： 1S/C10H13ClFN/c1-6(2)10(13)8-4-3-7(11)5-9(8)12/h3-6,10H,13H2,1-2H3
• InChI Key： OXSXHFABZGBSGL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1F)(N)C(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 248.0±25.0 °C at 760 mmHg
• Flash Point: 103.8±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine

Introduction to 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine (CAS No. 1270558-06-9)

1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine, identified by the CAS number 1270558-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, featuring a unique structural motif that combines a chloro-substituted phenyl ring with a fluoro substituent, alongside an isobutylamine backbone. The presence of both halogen atoms (chloro and fluoro) in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical formula of 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine can be represented as C₁₀H₁₄ClFNO, reflecting its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. The molecular weight of this compound is approximately 215.69 g/mol, and its empirical formula suggests a relatively high lipophilicity, which is often advantageous for membrane permeability and oral bioavailability in drug candidates.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The 4-chloro-2-fluorophenyl moiety in 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine serves as a key pharmacophore, contributing to its potential utility in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The fluorine atom, in particular, is known to modulate the electronic properties of the aromatic ring, influencing both potency and selectivity in biological targets.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with improved pharmacokinetic profiles and target specificity. For instance, studies have demonstrated that modifications at the isobutylamine side chain can fine-tune solubility and metabolic clearance rates, making it an attractive candidate for further optimization.

The synthesis of 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and functional group interconversions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in inflammatory pathways and signal transduction. Such insights have paved the way for novel therapeutic interventions targeting diseases such as cancer and autoimmune disorders.

In clinical research settings, 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine has been investigated as a potential lead compound for small-molecule drugs. Preclinical trials have highlighted its ability to modulate enzymatic activity and receptor binding affinity with high precision. While further studies are needed to fully elucidate its therapeutic potential, preliminary results suggest promising applications in oncology and neurology.

The role of halogenated aromatic compounds in drug discovery continues to evolve with emerging evidence supporting their role in enhancing drug-like properties. The unique combination of chloro and fluoro substituents in 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine underscores its significance as a versatile intermediate in medicinal chemistry. As research progresses, this compound is expected to contribute to the development of next-generation therapeutics with improved efficacy and safety profiles.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for the production of 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine on an industrial scale. Quality control measures must be implemented at every stage of synthesis to guarantee consistency and purity. Additionally, environmental considerations should be addressed to minimize waste generation and hazardous byproduct formation during manufacturing processes.

The future directions for research on 1-(4-chloro-2-fluorophenyl)-2-methylpropan-1-amine include exploring its role in combination therapies and investigating its potential as an adjuvant agent alongside existing treatments. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.